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Compound of Interest

Compound Name:
Magnesium perchlorate

hexahydrate

Cat. No.: B079274 Get Quote

For researchers, scientists, and drug development professionals striving for anhydrous

conditions, the choice of drying agent and the method of validating its efficacy are critical. This

guide provides an objective comparison of magnesium perchlorate's performance against other

common desiccants, supported by experimental data. Detailed protocols for validating moisture

removal using high-precision hygrometers are also presented to ensure the integrity of

moisture-sensitive experiments and products.

Magnesium perchlorate is renowned for its exceptional drying capabilities, making it a staple in

laboratories where stringent moisture control is paramount. However, a thorough

understanding of its performance relative to other desiccants, coupled with robust validation

techniques, is essential for optimal experimental design and quality control.

Comparative Performance of Common Desiccants
The efficiency of a desiccant is determined by the amount of residual moisture it leaves in a

gas stream after drying. The following table summarizes the performance of magnesium

perchlorate in comparison to other frequently used drying agents. The data illustrates the

superior drying power of magnesium perchlorate.
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Desiccant Chemical Formula
Residual Water
(mg/L of air)

Residual Water
(ppmv)

Magnesium

Perchlorate
Mg(ClO₄)₂ 0.002 ~1.6

Barium Oxide BaO 0.00065 ~0.5

Calcium Oxide CaO 0.003 ~2.4

Anhydrous Calcium

Sulfate
CaSO₄ 0.005 ~4.0

Aluminum Oxide Al₂O₃ 0.005 ~4.0

Potassium Hydroxide

(sticks)
KOH 0.014 ~11.2

Silica Gel SiO₂ 0.030 ~24.0

Magnesium

Perchlorate

(trihydrate)

Mg(ClO₄)₂·3H₂O 0.031 ~24.8

Dehydrated Granular

Calcium Chloride
CaCl₂ 0.36 ~288

Sodium Hydroxide

(sticks)
NaOH 0.80 ~640

Barium Perchlorate Ba(ClO₄)₂ 0.82 ~656

Zinc Chloride (sticks) ZnCl₂ 0.98 ~784

"Technical Anhydrous"

Calcium Chloride
CaCl₂ 1.25 ~1000

Granular Calcium

Chloride
CaCl₂ 1.5 ~1200

Anhydrous Copper

Sulfate
CuSO₄ 2.8 ~2240
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Data sourced from the Bureau of Standards Journal of Research. ppmv (parts per million by

volume) calculated assuming standard temperature and pressure.

Experimental Protocol: Validating Moisture Removal
with a Chilled Mirror Hygrometer
To quantitatively validate the performance of a desiccant like magnesium perchlorate, a

precision hygrometer is essential. Chilled mirror hygrometers are considered a primary

standard for measuring dew/frost points due to their high accuracy and reliability, especially at

low moisture concentrations.[1][2]

Objective: To determine the residual moisture content of a gas after it has passed through a

drying column containing anhydrous magnesium perchlorate.

Materials:

Anhydrous magnesium perchlorate (granular)

Drying tube or column

Source of inert gas (e.g., Nitrogen, Argon) with a known initial moisture content

Mass flow controller

Chilled mirror hygrometer[1]

Stainless steel or PTFE tubing and fittings

Glass wool

Procedure:

Preparation of the Drying Column:

Ensure the drying tube is clean and thoroughly dry.

Place a small plug of glass wool at the bottom of the tube to support the desiccant.
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Carefully pack the drying tube with anhydrous magnesium perchlorate, gently tapping the

tube to ensure even packing and prevent channeling of the gas.

Place another plug of glass wool on top of the desiccant bed to prevent it from being

carried out by the gas flow.

System Setup:

Connect the inert gas source to the inlet of the drying column using appropriate tubing.

Connect the outlet of the drying column to the mass flow controller.

Connect the outlet of the mass flow controller to the inlet of the chilled mirror hygrometer.

Ensure all connections are secure and leak-tight to prevent ambient moisture from

entering the system.

Drying and Measurement:

Set the desired gas flow rate using the mass flow controller. A typical flow rate for such

experiments is 2.5 L/min.[1]

Allow the gas to pass through the drying column. The magnesium perchlorate will absorb

the moisture from the gas stream.

Monitor the dew/frost point reading on the chilled mirror hygrometer. The reading will

decrease as the dried gas flows through the instrument.

Continue the gas flow until the hygrometer reading stabilizes. This stable reading

represents the residual moisture content of the gas after being dried by the magnesium

perchlorate.

Data Analysis and Interpretation:

Record the final stable dew/frost point temperature.

Convert the dew/frost point temperature to a moisture concentration unit, such as parts

per million by volume (ppmv) or milligrams per liter (mg/L), using the appropriate
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conversion charts or software provided with the hygrometer.

The resulting value represents the drying efficiency of the magnesium perchlorate under

the tested conditions.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental setup for validating

moisture removal.

Gas Source Drying Stage Flow Control Moisture Measurement Output

Inert Gas Cylinder Pressure Regulator
High Pressure Drying Column

(Magnesium Perchlorate)
Controlled Pressure Mass Flow ControllerDried Gas Chilled Mirror HygrometerControlled Flow Data Analysis

(Residual Moisture)
Dew/Frost Point Data

Click to download full resolution via product page

Caption: Experimental workflow for moisture removal validation.

Alternative Hygrometers for Trace Moisture
Measurement
While chilled mirror hygrometers offer the highest accuracy, other technologies are available for

measuring trace moisture, each with its own advantages and limitations.

Coulometric Hygrometers: These instruments are based on the electrolysis of absorbed

water and provide an absolute measurement of moisture content.[3] They are effective for

continuous determination of trace humidity.[3]

Capacitive Hygrometers: These sensors measure changes in capacitance caused by the

absorption of water into a dielectric material. They are generally less expensive but may

have larger uncertainties and signal drift at low moisture levels.[3]
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Cavity Ring-Down Spectroscopy (CRDS): This is a highly sensitive spectroscopic technique

capable of measuring moisture at parts-per-billion levels. However, the instrumentation can

be expensive and complex.[4]

The selection of a hygrometer should be based on the specific requirements of the application,

including the desired accuracy, measurement range, response time, and cost.

Conclusion
Magnesium perchlorate stands out as a highly efficient desiccant, capable of achieving very

low residual moisture levels. For applications demanding the utmost dryness, it remains a

superior choice. However, its performance must be validated through precise measurement

techniques. The use of a chilled mirror hygrometer, following a well-defined experimental

protocol, provides a reliable method for quantifying the effectiveness of magnesium perchlorate

and other desiccants. This ensures the integrity of moisture-sensitive processes and the quality

of final products in research, development, and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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